Cas no 1354009-36-1 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester
• CAS No: 1354009-36-1
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 2159986
• Update Time: 2025-06-14

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester
• (S)-Benzyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)carbamate
• AM96237
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-4-ylmethyl]carbamic acid benzyl ester
• [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester

• Inchi： 1S/C19H29N3O3/c1-14(2)17(20)18(23)22-10-8-15(9-11-22)12-21-19(24)25-13-16-6-4-3-5-7-16/h3-7,14-15,17H,8-13,20H2,1-2H3,(H,21,24)/t17-/m0/s1
• InChI Key： RELSJCBQUNDPGD-KRWDZBQOSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 428
• Topological Polar Surface Area: 84.7

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester

Comprehensive Overview of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester (CAS No. 1354009-36-1)

The compound [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester (CAS No. 1354009-36-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with an amino acid derivative and a benzyl ester group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating peptidomimetics and enzyme inhibitors, which are critical in targeting diseases like cancer and neurodegenerative disorders.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biologics. The [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester aligns with these trends, as its structural versatility allows for tailored modifications. For instance, its chiral center (derived from the (S)-2-Amino-3-methyl-butyryl moiety) is pivotal for stereoselective interactions, a hot topic in asymmetric synthesis and drug design.

From a synthetic chemistry perspective, this compound exemplifies the growing focus on green chemistry and atom economy. Its benzyl ester group serves as a protective moiety, enabling selective deprotection strategies—a technique widely discussed in organic synthesis forums and patent literature. Moreover, the piperidin-4-ylmethyl scaffold is a recurring motif in GPCR-targeted drugs, linking this compound to cutting-edge research in neuropharmacology and immunotherapy.

Analytical characterization of CAS No. 1354009-36-1 often involves HPLC, NMR, and mass spectrometry, reflecting the industry's emphasis on quality control and regulatory compliance. These techniques are frequently searched by professionals seeking analytical method development protocols. Additionally, the compound's logP and solubility profiles are critical for formulation scientists, addressing common queries about drug delivery optimization.

Beyond its chemical attributes, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester is part of broader discussions on intellectual property and patent landscapes. Its potential applications in protease inhibition and signal transduction have spurred patent filings, making it a subject of interest for legal professionals and R&D strategists. This intersection of science and business underscores the compound's multidisciplinary relevance.

In conclusion, CAS No. 1354009-36-1 represents a convergence of structural ingenuity and therapeutic potential. As the scientific community prioritizes targeted therapies and sustainable synthesis, this compound is poised to remain a focal point in both academic and industrial research. Its adaptability to combinatorial chemistry and high-throughput screening further solidifies its role in modern drug discovery pipelines.